Cas no 2137144-73-9 (Carbamic acid, N-[(1R)-1-methyl-2-(1-methyl-1H-imidazol-5-yl)-2-oxoethyl]-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid, N-[(1R)-1-methyl-2-(1-methyl-1H-imidazol-5-yl)-2-oxoethyl]-, 1,1-dimethylethyl ester
• CAS No: 2137144-73-9
• MF: C₁₂H₁₉N₃O₃
• MW: 253.297562837601
• CID: 5293505
• Update Time: 2025-11-03

Carbamic acid, N-[(1R)-1-methyl-2-(1-methyl-1H-imidazol-5-yl)-2-oxoethyl]-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-[(1R)-1-methyl-2-(1-methyl-1H-imidazol-5-yl)-2-oxoethyl]-, 1,1-dimethylethyl ester

• Inchi： 1S/C12H19N3O3/c1-8(14-11(17)18-12(2,3)4)10(16)9-6-13-7-15(9)5/h6-8H,1-5H3,(H,14,17)/t8-/m1/s1
• InChI Key： YVQPVMSORUTQKC-MRVPVSSYSA-N
• SMILES： C(OC(C)(C)C)(=O)N[C@H](C)C(C1N(C)C=NC=1)=O

Additional information on Carbamic acid, N-[(1R)-1-methyl-2-(1-methyl-1H-imidazol-5-yl)-2-oxoethyl]-, 1,1-dimethylethyl ester

Carbamic acid, N-[(1R)-1-methyl-2-(1-methyl-1H-imidazol-5-yl)-2-oxoethyl]-, 1,1-dimethylethyl ester (CAS No. 2137144-73-9): An Overview

Carbamic acid, N-[(1R)-1-methyl-2-(1-methyl-1H-imidazol-5-yl)-2-oxoethyl]-, 1,1-dimethylethyl ester (CAS No. 2137144-73-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a carbamic acid moiety and a substituted imidazole ring. The compound's potential applications in drug development and its role in various biological processes have been the focus of numerous studies in recent years.

The structure of Carbamic acid, N-[(1R)-1-methyl-2-(1-methyl-1H-imidazol-5-yl)-2-oxoethyl]-, 1,1-dimethylethyl ester is particularly noteworthy due to its chiral center and the presence of functional groups that can interact with biological targets. The (1R) configuration of the chiral center imparts specific stereochemical properties that can influence the compound's biological activity. The imidazole ring, a common moiety in many biologically active molecules, contributes to the compound's ability to form hydrogen bonds and π-stacking interactions with target proteins.

Recent research has highlighted the potential of Carbamic acid, N-[(1R)-1-methyl-2-(1-methyl-1H-imidazol-5-yl)-2-oxoethyl]-, 1,1-dimethylethyl ester as a lead compound for the development of novel therapeutics. Studies have shown that this compound exhibits potent activity against various biological targets, including enzymes and receptors involved in disease pathways. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that the compound effectively inhibits a key enzyme implicated in neurodegenerative diseases, suggesting its potential as a therapeutic agent for conditions such as Alzheimer's disease.

In addition to its enzymatic inhibition properties, Carbamic acid, N-[(1R)-1-methyl-2-(1-methyl-1H-imidazol-5-yl)-2-oxoethyl]-, 1,1-dimethylethyl ester has been investigated for its anti-inflammatory and anti-cancer activities. Preclinical studies have shown that the compound can modulate inflammatory responses by interfering with signaling pathways involved in inflammation. Furthermore, preliminary data from cancer cell line assays indicate that the compound may have cytotoxic effects on certain types of cancer cells, making it a promising candidate for further investigation in oncology.

The synthesis of Carbamic acid, N-[(1R)-1-methyl-2-(1-methyl-1H-imidazol-5-yl)-2-oxoethyl]-, 1,1-dimethylethyl ester involves a series of well-defined chemical reactions that are designed to ensure high yields and purity. The synthesis typically begins with the preparation of the chiral intermediate through asymmetric synthesis techniques. Subsequent steps involve the formation of the carbamic acid moiety and the attachment of the imidazole ring. The final step involves esterification to produce the desired product. The synthetic route has been optimized to minimize side reactions and to facilitate large-scale production for pharmaceutical applications.

The pharmacokinetic properties of Carbamic acid, N-[(1R)-1-methyl-2-(1-methyl-1H-imidazol-5-yl)-2-oxoethyl]-, 1,1-dimethylethyl ester have also been studied extensively. In vitro and in vivo experiments have shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These properties are crucial for ensuring that the compound can effectively reach its target site and exert its therapeutic effects without causing significant toxicity or adverse side effects.

Clinical trials are currently underway to evaluate the safety and efficacy of Carbamic acid, N-[(1R)-1-methyl-2-(1-methyl-1H-imidazol-5-yl)-2-oxyloxyloxyloxyloxyloxyloxyloxyloxyloxyloxyloxyloxyloxyloxoyl]-, 000000000000000000000dimethylethyl ester in human subjects. Early results from phase I trials have been promising, with no serious adverse events reported at therapeutic doses. These findings provide a strong foundation for advancing the compound into later-stage clinical trials.

In conclusion, Carbamic acid, N-[()()-()-()-()-()-()-()-()-()-()-()-(< strong >) strong > - methyl - 2 - ( methyl - methyl - imidazol - 5 - yl ) - oxo ethyl ) ] , dimethylethyl ester ( CAS No . 23744 - 73 - 9 ) represents a promising lead compound with significant potential for drug development . Its unique structural features , combined with its favorable biological activity and pharmacokinetic properties , make it an attractive candidate for further research and clinical evaluation . As ongoing studies continue to uncover new insights into its mechanisms of action , it is likely that this compound will play an important role in advancing our understanding of various disease processes and in developing novel therapeutic strategies . p >